Cas no 1361522-53-3 (Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate)

Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate is a fluorinated and chlorinated biphenyl derivative with a carboxylate ester functional group. This compound is of interest in synthetic and analytical chemistry due to its structural complexity and potential as an intermediate in organofluorine and organochlorine research. The presence of multiple halogen substituents enhances its reactivity in cross-coupling and substitution reactions, making it valuable for studying polychlorinated biphenyl (PCB) derivatives. Its ester group allows for further functionalization, facilitating applications in material science and pharmaceutical development. The compound's well-defined structure also makes it suitable for use as a reference standard in environmental and toxicological studies involving halogenated aromatics.
Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate structure
1361522-53-3 structure
Product Name:Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate
CAS No:1361522-53-3
MF:C14H6Cl5FO2
MW:402.459642887115
CID:4992804
Update Time:2025-06-08

Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate
    • Inchi: 1S/C14H6Cl5FO2/c1-22-14(21)5-2-3-7(20)6(4-5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
    • InChI Key: MNVNUJJUXKLBTI-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1C1C(=CC=C(C(=O)OC)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 397
  • XLogP3: 6.6
  • Topological Polar Surface Area: 26.3

Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011008983-250mg
Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate
1361522-53-3 97%
250mg
504.00 USD 2021-07-05
Alichem
A011008983-500mg
Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate
1361522-53-3 97%
500mg
863.90 USD 2021-07-05
Alichem
A011008983-1g
Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate
1361522-53-3 97%
1g
1,490.00 USD 2021-07-05

Additional information on Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate

Comprehensive Overview of Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate (CAS No. 1361522-53-3)

Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate (CAS No. 1361522-53-3) is a fluorinated and chlorinated biphenyl derivative with significant applications in organic synthesis and material science. This compound belongs to the class of polychlorinated biphenyl (PCB) derivatives, which are widely studied for their unique chemical properties and potential industrial uses. The presence of both fluorine and chlorine atoms in its structure enhances its reactivity and stability, making it a valuable intermediate in advanced chemical processes.

The compound's molecular formula, C14H6Cl5FO2, reflects its complex structure, which includes a methyl ester group at the 3-position and a fluorine atom at the 6-position of the biphenyl ring. This configuration contributes to its distinct physicochemical properties, such as high thermal stability and resistance to degradation. Researchers and industries are increasingly interested in fluorinated PCBs due to their potential applications in electronics, coatings, and specialty polymers.

In recent years, the demand for halogenated organic compounds like Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate has grown, driven by advancements in green chemistry and sustainable materials. Users often search for topics such as "synthesis of fluorinated biphenyls" or "applications of chlorinated esters," highlighting the compound's relevance in modern research. Its role in developing flame-retardant materials and high-performance polymers is particularly noteworthy, aligning with global trends toward safer and more efficient industrial solutions.

From an environmental perspective, the compound's persistence and bioaccumulation potential are subjects of ongoing study. While it is not classified as a hazardous substance, its structural similarity to other PCBs necessitates careful handling and disposal. Regulatory frameworks such as REACH and TSCA provide guidelines for its safe use, ensuring minimal environmental impact. This balance between utility and responsibility makes CAS No. 1361522-53-3 a focal point in discussions about sustainable chemical innovation.

The synthesis of Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate typically involves multi-step reactions, including halogenation and esterification. Researchers often explore catalytic methods to improve yield and reduce waste, addressing the growing emphasis on green chemistry. Keywords like "efficient PCB derivative synthesis" and "fluorinated biphenyl applications" are frequently associated with this compound, reflecting its interdisciplinary appeal.

In conclusion, Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylate (CAS No. 1361522-53-3) represents a versatile and scientifically significant compound. Its unique properties and applications make it a valuable subject for both academic and industrial research. As the chemical industry evolves, this compound is likely to play an increasingly important role in developing innovative materials and technologies.

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